Cas no 1256790-33-6 (5-Bromo-4-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-4-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1256790-33-6
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4565175
• PubChem ID: 118989413
• Update Time: 2025-05-20

5-Bromo-4-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methoxy-2-(trifluoromethyl)pyridine
• 5-Bromo-4-methoxy-2-(trifluoromethyl)pyridine 95%
• CS-0443331
• F88188
• 1256790-33-6
• BS-30413
• 5-Bromo-4-methoxy-2-(trifluoromethyl)pyridine

• MDL： MFCD18257659
• Inchi： 1S/C7H5BrF3NO/c1-13-5-2-6(7(9,10)11)12-3-4(5)8/h2-3H,1H3
• InChI Key： LLCBHHNMCLINRY-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=C(Br)C(OC)=C1

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-4-methoxy-2-(trifluoromethyl)pyridine

5-Bromo-4-methoxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Bromo-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1256790-33-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer distinctive electronic and steric properties. The presence of a bromine atom at the 5-position, a methoxy group at the 4-position, and a trifluoromethyl group at the 2-position makes this compound highly versatile and valuable in modern chemical research.

The synthesis of 5-bromo-4-methoxy-2-(trifluoromethyl)pyridine involves advanced methodologies in organic chemistry, such as Suzuki coupling reactions and nucleophilic aromatic substitution. These methods allow for precise control over the substitution pattern on the pyridine ring, ensuring high purity and consistency in the final product. Recent advancements in catalytic systems have further optimized the synthesis process, making it more efficient and environmentally friendly.

One of the most notable applications of 5-bromo-4-methoxy-2-(trifluoromethyl)pyridine is in drug discovery. The compound serves as an intermediate in the synthesis of various bioactive molecules, including kinase inhibitors and receptor modulators. Its ability to modulate cellular signaling pathways makes it a valuable tool in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-cancer activity by targeting specific oncogenic pathways.

In addition to its pharmaceutical applications, 5-bromo-4-methoxy-2-(trifluoromethyl)pyridine is also utilized in agrochemicals. The trifluoromethyl group imparts excellent stability and bioavailability to the molecule, making it suitable for use as a fungicide or herbicide. Recent research has focused on enhancing the selectivity of these compounds to minimize their environmental impact while maintaining their efficacy.

The physical and chemical properties of 5-bromo-4-methoxy-2-(trifluoromethyl)pyridine are well-documented. The compound has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system of the pyridine ring, which is further influenced by the electron-withdrawing trifluoromethyl group.

From a materials science perspective, 5-bromo-4-methoxy-2-(trifluoromethyl)pyridine has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The bromine atom acts as a coordinating site, enabling the formation of robust networks with potential applications in gas storage and catalysis.

Recent studies have also highlighted the potential of 5-bromo-4-methoxy-2-(trifluoromethyl)pyridine in electrochemistry. Its ability to undergo redox reactions under mild conditions makes it a promising candidate for use in dye-sensitized solar cells (DSSCs) and other energy-related devices. Researchers have demonstrated that incorporating this compound into DSSCs significantly improves light harvesting efficiency and overall device performance.

In conclusion, 5-bromo-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1256790-33-6) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in modern chemical innovation.